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Compound of Interest

Compound Name: (R)-6-Chlorochroman-4-amine hcl
CAS No.: 1257526-90-1
Cat. No.: B2915475
Get Quote
. J

Executive Summary & Immediate Action

Do not dispose of this compound down the drain. (R)-6-Chlorochroman-4-amine hydrochloride
is a halogenated organic amine salt.[1] Its disposal is strictly regulated due to the presence of

the chlorine atom, which generates corrosive hydrochloric acid gas upon incineration, and the

amine functionality, which possesses biological activity.[2]

Disposal Classification:Halogenated Organic Solid (or Liquid, if dissolved).[2] RCRA Status
(US): Not P-listed, but typically regulated as "Toxic" or "lrritant”" characteristic waste; must be
segregated from non-halogenated streams.[1]

Safety Profile & Hazard Assessment

Before handling waste, you must understand the specific hazards that dictate the disposal
method.[2] As a chiral amine salt, this compound is stable but bioactive.[2]

Chemical Identity[1][2]

e Compound: (R)-6-Chlorochroman-4-amine hydrochloride[1]
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e CAS (Generic/lsomer): Check container.[3] (Note: Enantiomers like the (S)-form often carry
CAS 1956436-48-8; treat the (R)-form with identical precautions).[1]

» Key Functional Groups:
o Chroman Ring: Lipophilic, potential for bioaccumulation.[2]
o Chlorine (C-6):CRITICAL FOR DISPOSAL. Mandates "Halogenated" waste stream.[1]

o Amine HCI: Acidic salt form. pH < 6 in solution.

Hazard Data (GHS)

Hazard Type Code Description
Acute Toxicity H302 Harmful if swallowed.[1][4]
o Causes skin and serious eye
Irritation H315/H319 o
irritation.[4][5][6]
_ May cause respiratory irritation
Respiratory H335

(dust hazard).

Required PPE[1][2][4]

e Gloves: Nitrile (0.11 mm minimum thickness).
e Respiratory: N95 (if handling dry powder) or Fume Hood (if volatile solvents are present).

o Eyes: Chemical splash goggles (safety glasses are insufficient for amine salts which can be

corrosive to corneal tissue).

The "Why": The Science of Halogenated Disposal
Why can't this go in the general organic waste bin?
« Incineration Chemistry: Standard organic waste is incinerated. When non-halogenated

organics burn, they produce CO2 and H20.[2] When chlorinated compounds burn, they
produce HCI gas.[2]
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o Scrubber Requirements: Incinerators must use specific alkaline scrubbers to neutralize this
acid gas. If you mix this compound into a "Non-Halogenated" drum, you risk damaging the
incinerator infrastructure or violating emissions permits.[2]

e Amine Reactivity: As an HCI salt, this compound is acidic. Mixing it with strong bases or
cyanides in a waste drum can generate heat or toxic gas (HCN).

Operational Disposal Protocol
Scenario A: Disposal of Solid Waste (Pure Substance)

Best Practice: Minimize volume. Do not dissolve solids just to dispose of them.[2]

o Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is acceptable
but poses a breakage risk.

e Labeling: Apply a hazardous waste label.
o Constituents: "(R)-6-Chlorochroman-4-amine HCI".[1]
o Hazard Checkboxes: [x] Toxic [x] Irritant.
o Stream Name: "Halogenated Organic Solid".
e Segregation: Place the jar in the Halogenated Solids satellite accumulation area.

o Hand-off: Seal the container. Wipe the exterior with a damp paper towel (dispose of towel as
solid waste) before transfer to EHS personnel.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)

Scenario: You have the compound dissolved in Methanol, DCM, or Water.[2]
« |dentify the Solvent:

o If dissolved in DCM/Chloroform: The solvent is already halogenated.
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o If dissolved in Methanol/Ethanol/Water: The solute (the amine) makes the entire solution a
halogenated waste stream.

e pH Check: Dip a pH strip. If pH < 4 (likely due to HCI salt), do not neutralize unless your
facility explicitly requires it.[2] Neutralization generates heat and salts that can clog waste
lines.

o Note: If pH is extremely low (<2), tag as "Acidic Halogenated Waste" to alert disposal
teams.[2]

» Bulking: Pour into the Halogenated Organic Solvents carboy (Red can/drum).

o Critical: Never pour into the "Non-Halogenated" (White/Blue) can. Even trace chlorine
(>1,000 ppm) reclassifies the whole drum.

Visual Workflow: Disposal Decision Tree
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Figure 1: Decision logic for segregating chlorochroman derivatives. Note that non-halogenated
solvents become halogenated waste streams once this solute is added.[2][1]
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Emergency Procedures (Spills)

If (R)-6-Chlorochroman-4-amine HCI is spilled outside a containment hood:

e Evacuate: If a large amount of dry powder is airborne, evacuate the immediate area to let
dust settle.

o PPE Up: Don double nitrile gloves, goggles, and N95 mask.[2]
e Dry Spill:
o Do not sweep vigorously (creates dust).
o Cover with wet paper towels to dampen.
o Scoop into a bag/jar. Label as hazardous waste.[7][8]
o Wet Spill (Solution):
o Cover with an absorbent pad or vermiculite.
o Neutralization (Optional but recommended for safety): Sprinkle Sodium Bicarbonate (

) over the spill. The HCI salt will react (fizz) to form harmless NaCl and COs..

o Collect the resulting paste as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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